Cas no 901207-93-0 (2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile)

• Product Name: 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile
• CAS No: 901207-93-0
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• MDL: MFCD02854968
• CID: 3111501
• PubChem ID: 16784974
• Update Time: 2025-06-09

2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile
• 2-amino-4-(2,4-dimethylphenyl)-3-thienyl cyanide
• CHEMBL3443661
• 901207-93-0
• STK894663
• 2-amino-4-(2,4-dimethylphenyl)thiophene-3-carbonitrile
• MFCD02854968
• NCGC00338814-01
• BBL021945
• AB01331229-02
• BS-33081
• EN300-6502353
• AKOS005143652

• MDL： MFCD02854968
• Inchi： 1S/C13H12N2S/c1-8-3-4-10(9(2)5-8)12-7-16-13(15)11(12)6-14/h3-5,7H,15H2,1-2H3
• InChI Key： DFGLGYIFILCDSN-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1)C1C=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 228.07211956Da
• Monoisotopic Mass: 228.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile

Comprehensive Overview of 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile (CAS No. 901207-93-0)

2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile (CAS No. 901207-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene backbone and carbonitrile functional group, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure, featuring a 2,4-dimethylphenyl substituent, contributes to its distinct chemical properties, making it valuable for applications in drug discovery and optoelectronic devices.

In recent years, the demand for 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile has surged due to its potential role in developing small-molecule inhibitors and heterocyclic compounds. Researchers are particularly interested in its utility as a building block for kinase inhibitors, which are pivotal in targeted cancer therapies. The compound's nitrile group and amino functionality allow for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored molecular designs are critical.

From a materials science perspective, 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile exhibits promising properties for use in organic semiconductors and photovoltaic materials. Its conjugated system and electron-withdrawing nitrile group enhance charge transport capabilities, making it a candidate for next-generation OLEDs and solar cells. As the world shifts toward renewable energy solutions, the exploration of such advanced materials has become a hot topic in both academic and industrial circles.

The synthesis of 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile typically involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing these processes to achieve high yields and purity is a key focus for chemists, especially in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions are often explored to minimize environmental impact while maintaining efficiency.

In the realm of drug discovery, this compound's structural motif is frequently leveraged to target protein-protein interactions and enzyme active sites. Its compatibility with combinatorial chemistry techniques further enhances its appeal for lead compound development. With the rise of AI-driven drug design, molecular analogs of 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile are increasingly being studied in silico to predict their bioactivity and optimize their pharmacokinetic profiles.

For researchers and manufacturers, ensuring the consistent quality of 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile is paramount. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity and structural integrity. These quality control measures are essential to meet the stringent requirements of pharmaceutical-grade materials and high-performance applications.

As the scientific community continues to explore the potential of 2-Amino-4-(2,4-dimethylphenyl)-3-thiophenecarbonitrile, its relevance in cutting-edge research is expected to grow. Whether in the development of novel therapeutics or the advancement of sustainable materials, this compound exemplifies the intersection of chemical innovation and practical application. Its versatility and adaptability make it a cornerstone in modern chemistry, addressing some of the most pressing challenges in health and technology today.